3-{[(5-Methylthiophen-2-yl)methyl]amino}pyridine-4-carboxylic acid

• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol
• IUPAC Name: 3-[(5-methylthiophen-2-yl)methylamino]pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H12N2O2S/c1-8-2-3-9(17-8)6-14-11-7-13-5-4-10(11)12(15)16/h2-5,7,14H,6H2,1H3,(H,15,16)
• InChI Key: RFUZGPWCXINBNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CNC2=C(C=CN=C2)C(=O)O

Description

This compound has garnered attention due to its potential therapeutic properties and its role in chemical research .

Preparation Methods

The preparation of AKOS020330656 involves several synthetic routes and reaction conditions. One common method includes the use of vacuum compression molding, which is a solvent-free manufacturing method. This method is particularly advantageous for producing small-scale pharmaceutical products with customized doses . Additionally, other methods such as solvent casting, hot-melt extrusion, and ink printing technologies are also explored for the preparation of this compound .

Chemical Reactions Analysis

AKOS020330656 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

AKOS020330656 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is studied for its potential effects on biological systems and its role in cellular processes.

Medicine: It is explored for its therapeutic properties and potential use in drug development.

Industry: It is used in the production of various industrial products and materials .

Mechanism of Action

The mechanism of action of AKOS020330656 involves its interaction with specific molecular targets and pathways. This compound exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

AKOS020330656 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

• CHEMBL3774545
• SCHEMBL15820618
• RFUZGPWCXINBNW-UHFFFAOYSA-N
• BDBM50153334
• ZINC123452149

These compounds share structural similarities with AKOS020330656 but may differ in their specific chemical properties and applications .

Synthesis routes and methods

Procedure details

The title compound was prepared in 7% yield from 5-methylthiophen-2-ylmethylamine and 3-fluoroisonicotinic acid according to the procedure for the preparation of Example 3. 1H NMR (400 MHz, DMSO-d6): δ 8.27 (br s, 1H), 7.84 (br s, 1H), 7.57 (d, 1H, J=4.8 Hz), 6.87 (d, 1H, 3.2 Hz), 6.65 (d, 1H, J=2.3 Hz), 4.65 (s, 2H), 2.38 (s, 3H). [M+H] calc'd for C12H12N2O2S, 249. found 249.